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Compound of Interest

Compound Name: 3-Amino-4-ethylhexanoic acid

Cat. No.: B1271928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-4-ethylhexanoic acid, with the CAS number 204191-42-4, is a non-proteinogenic β-

amino acid. β-amino acids are of significant interest in medicinal chemistry and drug

development due to their ability to form stable secondary structures in peptides (β-peptides)

and their resistance to proteolytic degradation. This makes them valuable building blocks for

the synthesis of peptidomimetics and other bioactive molecules. The ethyl group at the 4-

position introduces a specific lipophilic character and steric bulk, which can influence the

binding affinity and selectivity of molecules incorporating this moiety. One vendor suggests that

the stereochemistry of (3R)-3-amino-4-ethylhexanoic acid may influence its biological activity

and interactions with enzymes and receptors, making it a point of interest for pharmaceutical

and biochemical research[1].

While this compound is commercially available as a building block for chemical synthesis,

publicly available literature on its specific biological activity, involvement in signaling pathways,

or detailed experimental applications is currently limited. This guide provides a summary of its

known chemical and physical properties, and outlines general synthetic and analytical

methodologies relevant to this class of compounds.

Chemical and Physical Properties
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A compilation of the available physicochemical data for 3-Amino-4-ethylhexanoic acid is

presented below. This information is aggregated from various chemical suppliers and public

databases.

Property Value Source

CAS Number 204191-42-4 Multiple Sources

Molecular Formula C8H17NO2 PubChem[2]

Molecular Weight 159.23 g/mol
PubChem[2], Santa Cruz

Biotechnology[3]

IUPAC Name 3-amino-4-ethylhexanoic acid PubChem[2]

Synonyms 3-Amino-4-ethyl-hexanoic acid PubChem[2]

Melting Point Not available

Boiling Point Not available

Solubility Not available

InChI Key
HOPWNSZDCHOHRY-

UHFFFAOYSA-N
PubChem[2]

SMILES CCC(CC)C(CC(=O)O)N PubChem[2]

Appearance Not specified

Purity ≥98% Santa Cruz Biotechnology[3]

Synthesis and Stereoselective Methodologies
While a specific, detailed experimental protocol for the synthesis of 3-Amino-4-ethylhexanoic
acid (CAS 204191-42-4) is not readily available in the reviewed literature, general methods for

the stereoselective synthesis of β-amino acids are well-established. These approaches are

crucial for obtaining enantiomerically pure compounds, which is often a prerequisite for

meaningful biological evaluation.

Common strategies for the synthesis of β-amino acids include:
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Arndt-Eistert homologation of α-amino acids.

Conjugate addition of nitrogen nucleophiles to α,β-unsaturated esters.

Hydrogenation of β-enamino esters.

Asymmetric Mannich reactions.

The stereoselective synthesis of β-branched α-amino acids can be particularly challenging due

to the need to control multiple stereocenters. Biocatalytic methods, such as the use of

transaminases in a dynamic kinetic resolution process, have emerged as powerful tools for

achieving high diastereo- and enantioselectivity.

Below is a generalized workflow representing a potential synthetic approach to a β-amino acid,

illustrating the key steps that could be adapted for the synthesis of 3-Amino-4-ethylhexanoic
acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1271928?utm_src=pdf-body
https://www.benchchem.com/product/b1271928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthetic Workflow for β-Amino Acids

Starting Materials

Key Reaction

Intermediate Processing

Final Product

α,β-Unsaturated Ester

Stereoselective Conjugate Addition

Nitrogen Nucleophile

Reaction Work-up & Purification

Protecting Group Manipulation (if necessary)

β-Amino Acid
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General Workflow for Biological Screening

Compound Preparation

Initial Screening

Hit Identification

Hit Validation & Characterization

3-Amino-4-ethylhexanoic acid Solution Preparation

High-Throughput Screening (HTS) 
 or 

 Targeted Assays

Identification of Primary Hits

Dose-Response & 
 Selectivity Profiling

Mechanism of Action Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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